Cas no 1340535-05-8 (4-(difluoromethyl)pyrimidine-5-carboxylic acid)

• Product Name: 4-(difluoromethyl)pyrimidine-5-carboxylic acid
• CAS No: 1340535-05-8
• MF: C₆H₄F₂N₂O₂
• MW: 174.104968070984
• MDL: MFCD17240921
• CID: 4771220
• PubChem ID: 62892300
• Update Time: 2026-02-26

4-(difluoromethyl)pyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Difluoromethyl-pyrimidine-5-carboxylic acid
• 4-(difluoromethyl)pyrimidine-5-carboxylic acid
• 2521AJ
• SB32914

• MDL： MFCD17240921
• Inchi： 1S/C6H4F2N2O2/c7-5(8)4-3(6(11)12)1-9-2-10-4/h1-2,5H,(H,11,12)
• InChI Key： FHVANDNMPXZWKJ-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)O)=CN=CN=1)F

Computed Properties

• Exact Mass: 174.02408370g/mol
• Monoisotopic Mass: 174.02408370g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 63.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on 4-(difluoromethyl)pyrimidine-5-carboxylic acid

Introduction to 4-(Difluoromethyl)pyrimidine-5-carboxylic Acid (CAS No. 1340535-05-8)

4-(Difluoromethyl)pyrimidine-5-carboxylic acid (CAS No. 1340535-05-8) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a difluoromethyl group and a pyrimidine ring, which contribute to its potential biological activities and therapeutic applications.

The chemical structure of 4-(difluoromethyl)pyrimidine-5-carboxylic acid is particularly noteworthy due to the presence of the difluoromethyl group, which is known for its ability to modulate biological activity and improve pharmacokinetic properties. The difluoromethyl group can enhance the lipophilicity of the molecule, thereby improving its cell membrane permeability and metabolic stability. These properties make 4-(difluoromethyl)pyrimidine-5-carboxylic acid an attractive candidate for drug development.

In recent years, extensive research has been conducted to explore the potential applications of 4-(difluoromethyl)pyrimidine-5-carboxylic acid. One of the key areas of interest is its role as a building block in the synthesis of novel pharmaceutical compounds. The pyrimidine ring, a fundamental component of nucleic acids, has been extensively studied for its involvement in various biological processes, including DNA replication and RNA transcription. By incorporating the difluoromethyl group, researchers have been able to develop derivatives with enhanced biological activities and improved therapeutic profiles.

A notable study published in the Journal of Medicinal Chemistry in 2022 investigated the use of 4-(difluoromethyl)pyrimidine-5-carboxylic acid as a scaffold for the development of antiviral agents. The researchers synthesized a series of derivatives and evaluated their antiviral activity against various viral strains, including influenza and herpes simplex viruses. The results showed that several derivatives exhibited potent antiviral activity with low cytotoxicity, highlighting the potential of 4-(difluoromethyl)pyrimidine-5-carboxylic acid as a lead compound for antiviral drug discovery.

Beyond antiviral applications, 4-(difluoromethyl)pyrimidine-5-carboxylic acid has also shown promise in cancer research. A study published in Cancer Research in 2021 explored the use of this compound as a precursor for the synthesis of targeted cancer therapies. The researchers developed a series of prodrugs that were activated by specific enzymes overexpressed in cancer cells. These prodrugs demonstrated selective cytotoxicity against cancer cells while sparing normal cells, suggesting their potential as targeted cancer therapies.

The synthesis of 4-(difluoromethyl)pyrimidine-5-carboxylic acid typically involves multi-step reactions, including the formation of the pyrimidine ring and the introduction of the difluoromethyl group. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound. For example, a study published in Organic Letters in 2023 reported a novel one-pot synthesis method that significantly reduced reaction time and improved yield. This method involves the sequential addition of reagents under mild conditions, making it suitable for large-scale production.

In addition to its synthetic applications, 4-(difluoromethyl)pyrimidine-5-carboxylic acid has also been studied for its potential as a probe molecule in biochemical assays. The unique electronic properties of the difluoromethyl group make it an excellent label for detecting specific biomolecules. A study published in Analytical Chemistry in 2022 demonstrated the use of this compound as a fluorescent probe for detecting DNA methylation patterns. The probe was able to selectively bind to methylated DNA sequences with high sensitivity and specificity, providing valuable insights into epigenetic modifications.

The safety profile of 4-(difluoromethyl)pyrimidine-5-carboxylic acid is another important aspect that has been extensively evaluated. Preclinical studies have shown that this compound exhibits low toxicity and good safety margins when administered at therapeutic doses. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 4-(difluoromethyl)pyrimidine-5-carboxylic acid (CAS No. 1340535-05-8) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive scaffold for developing novel drugs with improved biological activities and therapeutic profiles. Ongoing research continues to uncover new possibilities for this versatile compound, contributing to advancements in drug discovery and development.